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Compound of Interest

2-(Piperidin-3-yl)acetic acid
Compound Name:
hydrochloride

Cat. No.: B1314125

Abstract

This document provides detailed experimental protocols for the chemical reduction of 3-
pyridylacetic acid to its corresponding alcohol, 2-(pyridin-3-yl)ethanol. This transformation is a
key step in the synthesis of various pharmaceutical intermediates and other fine chemicals.
The primary methods detailed herein involve the use of strong hydride reducing agents,
specifically Lithium Aluminum Hydride (LAH) and Borane complexes. This guide is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Introduction

The reduction of carboxylic acids to primary alcohols is a fundamental transformation in organic
chemistry. 3-Pyridylacetic acid, a metabolite of nicotine and a versatile building block, can be
reduced to 2-(pyridin-3-yl)ethanol (also known as 3-pyridineethanol). This product serves as a
valuable precursor in the synthesis of a wide range of biologically active molecules. The most
common and effective reagents for this reduction are powerful hydride donors such as Lithium
Aluminum Hydride (LAH) and borane (BHs), often used as a complex with tetrahydrofuran
(THF) or dimethyl sulfide (DMS).[1][2][3] These reagents efficiently reduce the carboxylic acid
functional group while typically leaving the pyridine ring intact.[3] This document outlines the
protocols for these reductions, providing quantitative data and procedural details.
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Reaction Scheme

The overall chemical transformation is the reduction of the carboxylic acid group of 3-
pyridylacetic acid to a primary alcohol.

(Setup: Dissolve 3-pyridylacetic acid HCI in anhydrous THF under N2 )

(Reagent Addition: Add LiAlH4 in portions at room temperature)

!

Geaotion: Stir for 24 hours at room temperatuna

!

( Workup: Quench with saturated ag. Na2SOa4 )

!

( Drying & Filtration: Dry over anhydrous Na2SOa4 and filter )

!

(Concentration: Evaporate solvent in vacuo)

!

Gurification: Column chromatography on silica geD

Final Product: 2-(Pyridin-3-yl)ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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